1,2,3,4-Naphthalenetetrone

Specification

• CAS No.: 30266-58-1
• Molecular Formula: C10H4O4
• Molecular Weight: 188.14 g/mol
• IUPAC Name: naphthalene-1,2,3,4-tetrone
• Standard InChI: InChI=1S/C10H4O4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4H
• Standard InChI Key: HZVGIXIRNANSHU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C(=O)C(=O)C2=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=O)C(=O)C2=O

Introduction

1,2,3,4-Naphthalenetetrone, also known as naphthalene-1,2,3,4-tetrone, is a member of the tetralin class where oxo groups replace the hydrogens at positions 1, 2, 3, and 4. It is an aromatic ketone with the molecular formula C₁₀H₄O₄ and a molecular weight of 188.14 g/mol. This compound is recognized for its role as a geroprotector, which implies potential applications in aging-related research.

Synonyms and Related Compounds

1,2,3,4-Naphthalenetetrone is also known by several synonyms, including 1,2,3,4-tetraoxotetralin, oxoline, and tetraoxotetrahydronaphthalene dihydrate. The dihydrate form of this compound, 1,2,3,4-tetraoxotetralin dihydrate, has a molecular formula of C₁₀H₄O₄·2H₂O and a molecular weight of 224.1669 g/mol.

Comparison with Related Compounds

Naphthoquinones, such as 1,4-naphthoquinones, have been extensively studied for their antimicrobial and antitumoral properties. Although 1,2,3,4-naphthalenetetrone is structurally different, its aromatic ketone nature might offer similar biological activities, warranting further investigation.

Table 2: Comparison with Dihydrate Form

Property	1,2,3,4-Naphthalenetetrone	1,2,3,4-Tetraoxotetralin Dihydrate
Molecular Formula	C₁₀H₄O₄	C₁₀H₄O₄·2H₂O
Molecular Weight	188.14 g/mol	224.1669 g/mol
Stereochemistry	-	ACHIRAL